Cas no 1804042-50-9 (3-Chloro-4-ethylphenylpropanal)

• Product Name: 3-Chloro-4-ethylphenylpropanal
• CAS No: 1804042-50-9
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 4962028
• Update Time: 2023-08-24

3-Chloro-4-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethylphenylpropanal

• Inchi： 1S/C11H13ClO/c1-3-9-4-5-10(6-11(9)12)8(2)7-13/h4-8H,3H2,1-2H3
• InChI Key： BBPOYIZERBGGCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1